3,4-difluoro-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C17H22F2N2OS/c18-15-2-1-13(9-16(15)19)17(22)20-10-12-3-6-21(7-4-12)14-5-8-23-11-14/h1-2,9,12,14H,3-8,10-11H2,(H,20,22)
• InChI Key: YOUZJVNTJJHOLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC(=C(C=C2)F)F)C3CCSC3
• Molecular Formula: C17H22F2N2OS
• Molecular Weight: 340.4 g/mol

Description

3,4-difluoro-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DFTB, and it has been shown to have various biochemical and physiological effects that make it a promising candidate for further research.

Scientific Research Applications

Metabolism and Pharmacokinetics

Studies on similar compounds, such as Flumatinib, an antineoplastic tyrosine kinase inhibitor, provide insights into the metabolism of complex benzamides in clinical settings. Flumatinib's metabolism involves N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, showcasing the metabolic pathways such compounds can undergo in humans (Aishen Gong et al., 2010).

Catalysis and Organic Synthesis

The use of benzamides in catalysis and organic synthesis is highlighted by research on ligands such as pentafluorobenzamidinate, demonstrating their role in enhancing catalytic activities, including ethene oligomerization. This underscores the potential of fluorinated benzamides in developing more efficient catalysts (Edward A. C. Brussee et al., 2000).

Antimicrobial and Antipathogenic Activities

Research into thiourea derivatives of benzamides, like 2-((4-methylphenoxy)methyl)-N-(aryl-carbamothioyl)benzamides, reveals significant antimicrobial and antibiofilm properties against pathogens such as Pseudomonas aeruginosa and Staphylococcus aureus. This suggests that structurally similar compounds could be explored for their antimicrobial potential (Carmen Limban et al., 2011).

Material Science and Optical Properties

The development of materials with specific optical properties is illustrated by the synthesis of hyperbranched aromatic polyamides. Such polymers, derived from compounds structurally related to benzamides, show promising applications in electronics and photonics due to their solubility and thermal stability (Gang Yang et al., 1999).